Cas no 2138178-59-1 (Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate)
2138178-59-1 structure
Product Name:Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2138178-59-1
MF:C9H14N2O4
MW:214.218462467194
CID:5787392
PubChem ID:165484903
Update Time:2023-12-26
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
- 2138178-59-1
- EN300-1120405
- Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
-
- Inchi: 1S/C9H14N2O4/c1-2-14-9(13)8-10-7(15-11-8)5-3-4-6-12/h12H,2-6H2,1H3
- InChI Key: YJIQUPZQAHPSAY-UHFFFAOYSA-N
- SMILES: O1C(CCCCO)=NC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 214.09535693g/mol
- Monoisotopic Mass: 214.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 85.4Ų
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120405-0.05g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.1g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.25g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1120405-0.5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1120405-1.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 1g |
$1299.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-2.5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1120405-5.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 5g |
$3770.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-10.0g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 10g |
$5590.0 | 2023-06-09 | ||
| Enamine | EN300-1120405-1g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1120405-5g |
ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate |
2138178-59-1 | 95% | 5g |
$2443.0 | 2023-10-27 |
Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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